![molecular formula C10H16N2O B1382470 3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol CAS No. 1337278-97-3](/img/structure/B1382470.png)
3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol
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Overview
Description
Scientific Research Applications
1. Antimicrobial Applications
Research has shown that certain compounds structurally similar to 3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol demonstrate significant antimicrobial properties. For instance, a study by Tayade, Shekar, and Shekar (2012) synthesized derivatives of this compound and evaluated their antimicrobial efficacy, revealing potential applications in pharmaceutical and medicinal chemistry (Tayade, Shekar, & Shekar, 2012).
2. Chemical Characterization and Structural Analysis
Studies involving the synthesis and structural characterization of related compounds provide insight into their chemical properties and potential applications. For example, Rezaeivala (2017) synthesized a Schiff base complex using a related compound and characterized it using spectroscopic methods and X-ray diffraction (Rezaeivala, 2017). Similarly, Nitek et al. (2020) performed conformational analyses of derivatives, contributing to a deeper understanding of their chemical behavior (Nitek et al., 2020).
3. Pharmacokinetic Studies
Some studies focus on the pharmacokinetics of similar compounds. For instance, Sang Kyu Lee et al. (2006) explored the pharmacokinetic parameters of a compound structurally similar to this compound, providing insights into its metabolism and potential therapeutic applications (Sang Kyu Lee et al., 2006).
4. Synthesis of Novel Compounds
There's ongoing research in synthesizing novel compounds using structures related to this compound. For example, Roman (2013) used a related compound as a starting material in various alkylation and ring closure reactions, leading to a diverse library of compounds (Roman, 2013).
5. Spectroscopic Analysis
Spectroscopic analysis of related compounds can provide important information about their chemical properties. Renuga, Karthikesan, and Muthu (2014) conducted a detailed study on the vibrational frequencies and spectroscopic characteristics of a similar compound using FTIR and Raman spectra, which is crucial for understanding its physical and chemical properties (Renuga, Karthikesan, & Muthu, 2014).
Properties
IUPAC Name |
3-amino-2,2-dimethyl-3-pyridin-3-ylpropan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O/c1-10(2,7-13)9(11)8-4-3-5-12-6-8/h3-6,9,13H,7,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQCDTHCUPNKSZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C(C1=CN=CC=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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